2,5-Dimethyl-4-(morpholinomethyl)phenyl 2-nitrobenzenesulfonate
Description
2,5-Dimethyl-4-(morpholinomethyl)phenyl 2-nitrobenzenesulfonate, also known as DMNPB, is an organic compound that has been widely studied in the scientific community due to its potential applications in the field of organic synthesis, drug development, and biochemical and physiological research. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for DMNPB.
Scientific Research Applications
Application in Nitrobenzenesulfochlorination
Nitrobenzenesulfochlorination of β-aminopropioamidoximes, including those functionalized with morpholine, leads to the production of spiropyrazolinium ortho- or para-nitrobenzenesulfonates. These compounds have shown promising in vitro α-glucosidase activity, which is higher than the reference drug acarbose. This suggests potential applications in antidiabetic therapies (Kayukova et al., 2022).
Role in Chemical Synthesis and Characterization
A compound structurally related to 2,5-Dimethyl-4-(morpholinomethyl)phenyl 2-nitrobenzenesulfonate was synthesized and characterized using SCXRD studies and other spectroscopic tools. The study provides insights into the structural and electronic properties of such compounds, which can be vital in understanding their potential applications in various fields (Murthy et al., 2018).
Application in Anodic Oxidation
Studies involving methyl 2-nitrobenzenesulfenate, formed by controlled potential electrolysis of N-(2-nitrophenylthio) amines including morpholine, highlight the importance of these compounds in understanding the mechanisms of anodic oxidation. This research could have implications in electrochemistry and materials science (Sayo et al., 1983).
Involvement in Nonlinear Optics
Research on derivatives of DAST (1-methyl-4-{2-[4-(dimethylamino)phenyl]ethenyl}pyridinium p-toluenesulfonate), including compounds with morpholinomethyl groups, shows their significance in second-order nonlinear optics. Such studies help in the development of materials with better crystal stability and applications in advanced optical technologies (Ikeda et al., 2011).
properties
IUPAC Name |
[2,5-dimethyl-4-(morpholin-4-ylmethyl)phenyl] 2-nitrobenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O6S/c1-14-12-18(15(2)11-16(14)13-20-7-9-26-10-8-20)27-28(24,25)19-6-4-3-5-17(19)21(22)23/h3-6,11-12H,7-10,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKORDWHCNDFGRN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1OS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])C)CN3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethyl-4-(morpholinomethyl)phenyl 2-nitrobenzenesulfonate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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